molecular formula C14H11Cl2N3O3 B2797127 N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide CAS No. 2094171-53-4

N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide

Cat. No. B2797127
CAS RN: 2094171-53-4
M. Wt: 340.16
InChI Key: HHKLLBWRTWJOMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide, also known as DCMO, is a chemical compound that has been studied extensively for its potential applications in scientific research. DCMO is a synthetic compound that was first synthesized in the late 1990s, and since then, it has been the subject of numerous studies investigating its various properties and potential uses.

Mechanism of Action

The mechanism of action of N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide is not fully understood, but it is believed to work through a variety of different pathways. One of the primary mechanisms of action is thought to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its overall effectiveness.
Biochemical and Physiological Effects:
N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-tumor activity, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have neuroprotective effects, as well as potential uses in the treatment of inflammatory diseases such as arthritis. Additionally, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have antimicrobial activity against a variety of different pathogens.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide in scientific research is its potent anti-tumor activity, which makes it a promising candidate for cancer treatment. Additionally, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have a wide range of other potential applications, including neuroprotection and anti-inflammatory activity. However, there are also some limitations to using N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide in lab experiments, including its relatively high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are many potential future directions for research on N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide. Some of the most promising areas of research include further investigation of its anti-tumor activity and potential uses in cancer treatment, as well as exploration of its neuroprotective and anti-inflammatory properties. Additionally, there is potential for N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide to be used in the development of new antimicrobial agents, as well as in the treatment of other diseases and conditions. Overall, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide is a promising compound that has the potential to be used in a wide range of scientific research applications.

Synthesis Methods

The synthesis of N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide involves several steps, starting with the reaction of 2,3-dichlorobenzonitrile with sodium methoxide to form the corresponding methyl ether. This is followed by the reaction of the methyl ether with 2,3-dichlorobenzaldehyde to form the key intermediate, which is then reacted with hydroxylamine hydrochloride and acetic anhydride to form the final product, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide.

Scientific Research Applications

N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been studied for a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment, where N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide has been shown to have potent anti-tumor activity in a variety of different cancer cell lines. Other areas of research include neuroprotection, anti-inflammatory activity, and potential uses in the treatment of infectious diseases.

properties

IUPAC Name

N-[cyano-(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11Cl2N3O3/c1-21-7-8-5-11(19-22-8)14(20)18-12(6-17)9-3-2-4-10(15)13(9)16/h2-5,12H,7H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHKLLBWRTWJOMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1=CC(=NO1)C(=O)NC(C#N)C2=C(C(=CC=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11Cl2N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.